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Cat. No.: B6274197

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the COVID-19 vaccine candidate AKS-452 with

other established alternatives, supported by available clinical trial data. The information is

intended to offer an independent verification of the research findings concerning AKS-452.

Mechanism of Action: An Fc-Fusion Subunit Vaccine
AKS-452 is a recombinant subunit vaccine developed by Akston Biosciences.[1] It is composed

of the receptor-binding domain (RBD) of the SARS-CoV-2 spike protein fused to a human IgG1

Fc domain.[1][2] This Fc-fusion strategy is designed to enhance the immune response in two

key ways:

Enhanced Uptake: The Fc portion of the fusion protein can bind to Fc-gamma receptors

(FcγR) on the surface of antigen-presenting cells (APCs), such as dendritic cells and

macrophages. This facilitates more efficient uptake and processing of the viral antigen.[2]

Prolonged Exposure: The Fc domain also interacts with the neonatal Fc receptor (FcRn), a

mechanism that recycles IgG antibodies, thereby extending the half-life of the vaccine
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antigen in the body and allowing for a longer period of exposure to the immune system.[2]

Following uptake by APCs, the RBD antigen is presented to T-helper cells, which in turn

activate B-cells to produce neutralizing antibodies against the SARS-CoV-2 virus. The vaccine

is designed to induce a mixed Th1/Th2 immune response.[3]
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Signaling pathway of the AKS-452 vaccine.
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Clinical Trial Workflow and Design
AKS-452 has undergone Phase I/II clinical trials to evaluate its safety, reactogenicity, and

immunogenicity. The Phase I portion of the trial was a single-center, open-label study

conducted at the University Medical Center Groningen in the Netherlands.[1] It involved healthy

adults aged 18-65 who were COVID-19-naïve.[1]

The trial assessed different dose levels (22.5 µg, 45 µg, and 90 µg) and regimens (one or two

doses administered 28 days apart).[1][4] The primary endpoints were safety and reactogenicity,

while secondary endpoints focused on immunogenicity, measured by anti-SP/RBD IgG binding

titers and seroconversion rates.[1]
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Workflow of the AKS-452 Phase I clinical trial.

Comparative Performance Data
Quantitative data from the interim analysis of the AKS-452 Phase I/II trials is summarized

below. For context, publicly available data from other well-established COVID-19 vaccines are
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included for comparison. It is important to note that direct head-to-head comparisons are

limited due to differences in trial design, populations, and the timing of the studies relative to

the emergence of different viral variants.

Table 1: Immunogenicity - Seroconversion Rates

Vaccine Type
Dosing
Regimen

Seroconver
sion Rate

Study
Population

Citation

AKS-452 Subunit 2 x 45 µg 100%
Healthy

Adults
[3]

AKS-452 Subunit 1 x 90 µg 96%
Healthy

Adults
[3]

AZD7442

(Tixagevimab

/Cilgavimab)

Monoclonal

Antibody
600 mg IM

N/A (Passive

Immunization

)

Mild-to-

Moderate

COVID-19

[5]

XAV-19
Polyclonal

Antibody
150 mg

N/A (Passive

Immunization

)

Mild-to-

Moderate

COVID-19

[6]

Note: Seroconversion for AKS-452 was defined as > 2.42 µg/mL IgG.[1]

Table 2: Safety and Reactogenicity
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Vaccine Key Safety Findings Citation

AKS-452

No adverse events of grade 3

or higher. No serious adverse

events attributable to the

vaccine.

[1]

AZD7442

(Tixagevimab/Cilgavimab)

Adverse events occurred in

55.5% of participants (vs.

55.9% in placebo), mostly mild

to moderate. Serious adverse

events in 10.2% (vs. 14.4% in

placebo).

[5]

XAV-19 Well tolerated. [6]

Experimental Protocols
Enzyme-Linked Immunosorbent Assay (ELISA) for Anti-SP/RBD IgG

The immunogenicity of AKS-452 was assessed by measuring IgG binding titers against the

spike protein receptor-binding domain (SP/RBD).

Plate Coating: 96-well plates were coated with recombinant SARS-CoV-2 SP/RBD protein

and incubated overnight.

Blocking: Plates were washed and blocked with a blocking buffer (e.g., BSA in PBS) to

prevent non-specific binding.

Sample Incubation: Serum samples from vaccinated subjects, collected at baseline (Day 0),

Day 28, and Day 56, were serially diluted and added to the wells.[1] Human convalescent

serum was used as a comparator.[1]

Secondary Antibody: After incubation and washing, a horseradish peroxidase (HRP)-

conjugated anti-human IgG antibody was added to detect bound IgG.

Detection: A substrate solution (e.g., TMB) was added, and the colorimetric reaction was

stopped. The optical density was read using a plate reader.
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Quantification: IgG concentrations were determined by comparison to a standard curve.

Virus Neutralization Assay

The ability of vaccine-induced antibodies to neutralize live SARS-CoV-2 virus was also

evaluated.

Cell Seeding: Vero-E6 cells, which are susceptible to SARS-CoV-2 infection, were seeded in

96-well plates.

Serum-Virus Incubation: Heat-inactivated serum samples were serially diluted and incubated

with a known amount of live SARS-CoV-2 virus.

Infection: The serum-virus mixture was added to the Vero-E6 cells and incubated.

Cytopathic Effect (CPE) Assessment: After the incubation period, the cells were observed for

virus-induced CPE.

Endpoint Determination: The neutralizing titer was defined as the highest serum dilution that

inhibited a certain percentage (e.g., 50% or 100%) of CPE. Preclinical studies in mice

demonstrated that ISA 720-adjuvanted AKS-452 induced neutralizing antibodies against live

SARS-CoV-2.[2] Additionally, serum from vaccinated human subjects has shown the ability to

neutralize the Omicron variant.[3]

Conclusion
The available data from Phase I/II clinical trials indicate that AKS-452 is a well-tolerated and

immunogenic vaccine candidate.[3] It elicits high seroconversion rates and produces

neutralizing antibodies against SARS-CoV-2, including variants of concern.[1][3] The Fc-fusion

protein platform represents a promising strategy for enhancing immune responses.[2] While

direct comparative efficacy data against other vaccines from a head-to-head Phase III trial is

not yet available, the initial findings suggest AKS-452 could be a valuable tool in the global

effort to combat COVID-19, particularly due to its potential for room-temperature stability.[2][4]

Further results from the ongoing Phase II/III trial in India will be crucial for a more definitive

assessment of its clinical efficacy.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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